Cas no 105319-39-9 (3,3,3-trichloro-2-oxopropanoic acid)

• Product Name: 3,3,3-trichloro-2-oxopropanoic acid
• CAS No: 105319-39-9
• MF: C₃HCl₃O₃
• MW: 191.397238492966
• CID: 1151915
• PubChem ID: 20511978
• Update Time: 2025-04-20

3,3,3-trichloro-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3,3-trichloro-2-oxo-
• 3,3,3-trichloro-2-oxopropanoic acid
• SCHEMBL2361024
• 105319-39-9
• 3,3,3-trichloro-2-oxopropanoicacid
• Trichloropyruvic acid
• EN300-185460

• Inchi： 1S/C3HCl3O3/c4-3(5,6)1(7)2(8)9/h(H,8,9)
• InChI Key： FCVVMWCTXQMCQC-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)O)=O)(Cl)Cl

Computed Properties

• Exact Mass: 189.89923
• Monoisotopic Mass: 189.899127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives